N-(4-ethoxyphenyl)-3-(propan-2-yloxy)benzamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H21NO3/c1-4-21-16-10-8-15(9-11-16)19-18(20)14-6-5-7-17(12-14)22-13(2)3/h5-13H,4H2,1-3H3,(H,19,20)
• InChI Key: PTTGEODUUXEJNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC(C)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-(4-ethoxyphenyl)-3-(propan-2-yloxy)benzamide is an organic compound with the molecular formula C18H21NO3 It is a benzamide derivative characterized by the presence of ethoxy and propan-2-yloxy substituents on the phenyl rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethoxyphenyl)-3-(propan-2-yloxy)benzamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-ethoxyaniline and 3-(propan-2-yloxy)benzoic acid.

Amidation Reaction: The 4-ethoxyaniline is reacted with 3-(propan-2-yloxy)benzoic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to form the amide bond.

Reaction Conditions: The reaction is typically carried out in an organic solvent such as dichloromethane (DCM) at room temperature for several hours.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethoxyphenyl)-3-(propan-2-yloxy)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy or propan-2-yloxy groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an aqueous medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

N-(4-ethoxyphenyl)-3-(propan-2-yloxy)benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly as a lead compound for designing new therapeutic agents.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-3-(propan-2-yloxy)benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)-3-(propan-2-yloxy)benzamide
• N-(4-ethoxyphenyl)-3-(methoxy)benzamide
• N-(4-ethoxyphenyl)-3-(propan-2-yloxy)aniline

Uniqueness

N-(4-ethoxyphenyl)-3-(propan-2-yloxy)benzamide is unique due to the specific combination of ethoxy and propan-2-yloxy substituents on the benzamide structure. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.